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Compound of Interest

Compound Name: 5-Aminoisoquinoline

Cat. No.: B016527 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds like 5-Aminoisoquinoline are paramount for ensuring

laboratory safety and environmental protection. This guide provides a clear, step-by-step

protocol for the safe disposal of 5-Aminoisoquinoline, aligning with standard safety

procedures and regulatory requirements.

Immediate Safety and Hazard Information
5-Aminoisoquinoline is a chemical that requires careful handling due to its potential health

hazards. It is known to be harmful if swallowed, inhaled, or in contact with skin.[1][2] It can

cause significant skin and eye irritation and may lead to respiratory irritation.[1][3] Therefore,

adherence to strict safety protocols is essential.

Personal Protective Equipment (PPE): Before handling or preparing for disposal, ensure the

following PPE is worn:

Gloves: Chemical-resistant gloves are required.

Eye Protection: Chemical safety goggles or a face shield must be worn.[4]

Lab Coat: A full-length lab coat should be worn to protect from skin contact.[4]

Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA-

approved respirator or a European Standard EN 149 respirator should be used.[4]
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Storage and Handling:

Store 5-Aminoisoquinoline in a tightly sealed container in a cool, dry, and well-ventilated

location.[4]

Keep it away from incompatible materials, particularly strong oxidizing agents.[2][4]

Minimize dust generation during handling.[4]

Facilities should be equipped with an eyewash station and a safety shower.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key physical and chemical properties of 5-
Aminoisoquinoline.

Property Data

CAS Number 1125-60-6

Molecular Formula C₉H₈N₂

Molecular Weight 144.18 g/mol

Appearance Brownish-yellow to bright yellow powder/solid

Melting Point 125-128 °C

Water Solubility 1.4 µg/mL at pH 7.4

[1][3][5]

Detailed Disposal Protocol
The disposal of 5-Aminoisoquinoline must be conducted in a manner that ensures personnel

safety and prevents environmental contamination.

Step 1: Waste Classification
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Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste.[4] This determination should be made in accordance with US EPA

guidelines found in 40 CFR Parts 261.3, as well as any applicable state and local regulations.

[4] Given its hazard profile, 5-Aminoisoquinoline should be handled as a hazardous

substance.

Step 2: Waste Segregation and Collection
Proper segregation is critical to prevent hazardous reactions.[6]

Solid Waste: Collect solid 5-Aminoisoquinoline waste, including contaminated items like

weighing paper, pipette tips, and gloves, in a designated, leak-proof, and compatible

container.[7]

Liquid Waste: Aqueous solutions containing 5-Aminoisoquinoline should be collected in a

separate, clearly labeled, and sealed waste container.[7]

Original Containers: For unused chemicals, the original manufacturer's container is ideal for

disposal.[7] Do not mix with other waste streams.

Sharps: Any sharps (e.g., needles, broken glass) contaminated with the compound must be

disposed of in a designated sharps container.[7]

Step 3: Labeling of Waste Containers
All waste containers must be clearly and accurately labeled.[7] The label should include:

The words "Hazardous Waste".[8]

The full chemical name: "5-Aminoisoquinoline".[7]

Associated hazards (e.g., "Toxic," "Irritant").[7]

Step 4: On-site Storage
Store waste containers in a designated, secure area.

The storage area must be cool, dry, and well-ventilated.[4]
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Ensure containers are tightly sealed to prevent leaks or the release of fumes.[6]

Segregate containers from incompatible materials.[6]

Step 5: Final Disposal
Professional Disposal: Arrange for the collection of the hazardous waste through your

institution's Environmental Health and Safety (EH&S) department or a licensed hazardous

waste disposal company.[7]

Prohibited Actions: Never dispose of 5-Aminoisoquinoline down the drain or in the regular

trash, as this can harm aquatic life and ecosystems.[6]

Recommended Method: The standard and preferred method for this type of chemical waste

is incineration at an approved and licensed facility.[9][10]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Aminoisoquinoline.
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Start: 5-Aminoisoquinoline Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Step 2: Classify Waste
(Solid, Liquid, Sharps)

Collect in Labeled,
Leak-Proof Container

Solid

Collect in Separate, Labeled,
Sealed Container

Liquid

Dispose in Designated
Sharps Container

Sharps

Step 3: Label Container
'Hazardous Waste'

'5-Aminoisoquinoline'

Step 4: Store in Secure,
Ventilated Area

Step 5: Arrange Pickup by
Licensed Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Aminoisoquinoline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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